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Compound of Interest

Compound Name: Linderanine C

Cat. No.: B12377900 Get Quote

An In-depth Examination of its Chemical Properties, Biological Activity, and Mechanism of

Action in Ulcerative Colitis

This technical guide provides a comprehensive overview of Linderanine C, a sesquiterpenoid

compound with significant therapeutic potential. It is intended for researchers, scientists, and

drug development professionals interested in its chemical characteristics and biological

activities, particularly its role in modulating inflammatory pathways.

Chemical Identification
Identifier Value Source

CAS Number 139681-96-2 [1][2]

IUPAC Name

(1S,7R,12S,13S)-5,10-

dimethyl-8,14,16-

trioxatetracyclo[10.2.2.0¹,¹³.0⁷,¹

¹]hexadeca-4,10-diene-9,15-

dione

[3]

Molecular Formula C₁₅H₁₆O₅ [3]

Molecular Weight 276.28 g/mol [3]

Class Sesquiterpenoid [4]
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Biological Activity and Therapeutic Potential
Linderanine C, a natural compound isolated from the roots of Lindera aggregata, has

demonstrated significant anti-inflammatory properties.[3][4] Recent research has highlighted its

potential as a therapeutic agent for ulcerative colitis (UC), a chronic inflammatory bowel

disease.[5]

Studies have shown that Linderanine C can effectively reduce the disease activity index in

animal models of UC, leading to improvements in colon length and a reduction in pathological

changes.[5] The therapeutic effects of Linderanine C are attributed to its ability to modulate

the immune response, specifically by targeting macrophage polarization.[5]

Quantitative Data Summary
The following table summarizes the key quantitative findings from a study investigating the

effects of Linderanine C on ulcerative colitis.

Parameter Effect of Linderanine C

Disease Activity Index (DAI)
Significantly reduced in a DSS-induced colitis

mouse model.

Colon Length
Significantly improved (reduced shortening) in a

DSS-induced colitis mouse model.

M1 Macrophage Marker (CD86) Expression Inhibited in RAW264.7 macrophage cells.

Pro-inflammatory Mediator Production (IL-6,

TNF-α)
Reduced in RAW264.7 macrophage cells.

Note: Specific quantitative values were not available in the public domain at the time of this

report. The information is based on the reported significant effects in the cited literature.

Mechanism of Action: Inhibition of the MAPK
Signaling Pathway
The anti-inflammatory effects of Linderanine C are mediated through the inhibition of the

Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[5] This pathway plays a crucial
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role in the production of pro-inflammatory mediators. By inhibiting the MAPK pathway,

Linderanine C suppresses the M1 polarization of macrophages, leading to a decrease in the

production of inflammatory cytokines such as IL-6 and TNF-α.[5] This, in turn, alleviates the

inflammatory response in the colon and reduces inflammation-mediated intestinal epithelial cell

injury.[5]

Signaling Pathway Diagram
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Caption: Inhibition of the MAPK signaling pathway by Linderanine C.
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Experimental Protocols
The following are detailed methodologies for key experiments relevant to the study of

Linderanine C's effects on ulcerative colitis.

Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice
This protocol describes the induction of acute colitis in mice, a common model for studying

inflammatory bowel disease.

Workflow Diagram:
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Daily Monitoring
(Weight, DAI score)

Sacrifice and Sample Collection
(Colon tissue) Histological and Molecular Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Linderanine C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377900#linderanine-c-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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